Cas no 1796948-47-4 (N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide)

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide is a heterocyclic compound featuring a quinoxaline core linked to a tetrahydro-2H-pyran-substituted pyrazole moiety via a carboxamide bridge. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The quinoxaline scaffold contributes to its potential as a bioactive intermediate, particularly in kinase inhibition or antimicrobial research. The tetrahydro-2H-pyran group improves metabolic resistance, while the pyrazole ring offers versatility for further functionalization. Its well-defined synthetic pathway ensures reproducibility, supporting its use in drug discovery and material science. The compound's balanced lipophilicity and molecular weight align with lead-like properties for medicinal chemistry optimization.

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide structure

1796948-47-4 structure

Product Name:N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide

CAS No:1796948-47-4

MF:C₁₇H₁₇N₅O₂

MW:323.349182844162

CID:6614814

PubChem ID:71810222

Update Time:2025-06-28

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(OXAN-4-YL)PYRAZOL-4-YL]QUINOXALINE-2-CARBOXAMIDE
- N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide
- F6448-1770
- N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide
- 1796948-47-4
- AKOS024567415
- Inchi： 1S/C17H17N5O2/c23-17(16-10-18-14-3-1-2-4-15(14)21-16)20-12-9-19-22(11-12)13-5-7-24-8-6-13/h1-4,9-11,13H,5-8H2,(H,20,23)
- InChI Key： IXMSGYRIALKDSL-UHFFFAOYSA-N
- SMILES： O1CCC(CC1)N1C=C(C=N1)NC(C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

Exact Mass: 323.13822480g/mol
Monoisotopic Mass: 323.13822480g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 443
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 81.9Å²

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6448-1770-2μmol	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	2μl	$57.0	2023-05-20
Life Chemicals	F6448-1770-5μmol	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	5μl	$63.0	2023-05-20
Life Chemicals	F6448-1770-10μmol	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	10μl	$69.0	2023-05-20
Life Chemicals	F6448-1770-20μmol	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	20μl	$79.0	2023-05-20
Life Chemicals	F6448-1770-1mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	1mg	$54.0	2023-05-20
Life Chemicals	F6448-1770-2mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	2mg	$59.0	2023-05-20
Life Chemicals	F6448-1770-3mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	3mg	$63.0	2023-05-20
Life Chemicals	F6448-1770-4mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	4mg	$66.0	2023-05-20
Life Chemicals	F6448-1770-5mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	5mg	$69.0	2023-05-20
Life Chemicals	F6448-1770-10mg	N-[1-(oxan-4-yl)-1H-pyrazol-4-yl]quinoxaline-2-carboxamide	1796948-47-4	90%+	10mg	$79.0	2023-05-20

N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Additional information on N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)quinoxaline-2-carboxamide

Professional Introduction to N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) and CAS No. 1796948-47-4

N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is a sophisticated organic compound with the CAS number 1796948-47-4, which has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study in drug discovery and development. The structural features of this molecule, particularly its tetrahydro-2H-pyran and pyrazol moieties, contribute to its unique chemical properties and potential therapeutic applications.

The tetrahydro-2H-pyran ring system in N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is known for its ability to enhance the bioavailability and solubility of pharmaceutical compounds. This feature is particularly valuable in the development of drugs that require efficient absorption and distribution within the body. Additionally, the presence of the pyrazol ring provides a scaffold for further functionalization, allowing researchers to tailor the molecule's properties for specific biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) has emerged as a promising candidate in this regard. Its unique structural composition suggests potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. The quinoxaline moiety, in particular, has been extensively studied for its role in inhibiting kinases and other enzymes involved in disease progression.

One of the most compelling aspects of N-(1-(tetrahydro-2H-pyran-4-yl-1H-pyrazol-4-yl)quinoxaline-2-carboxamide) is its ability to interact with biological targets at a molecular level. The compound's design allows it to bind to specific proteins and enzymes, thereby modulating their activity. This targeted approach has the potential to minimize side effects and improve therapeutic efficacy. Current research is focused on understanding the precise mechanisms by which this compound exerts its effects, with the aim of identifying new therapeutic opportunities.

The synthesis of N-(1-(tetrahydro-2H-pyran-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy)-